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Compound of Interest

Compound Name: COAGULANT WS

CAS No.: 106215-09-2

Cat. No.: B1166217

Get Quote

Disclaimer: The following application notes and protocols provide a general overview of the use

of coagulants for heavy metal removal from effluent. Extensive literature research did not yield

any specific data or protocols for the application of "COAGULANT WS" in heavy metal

remediation. "COAGULANT WS" is identified as an organopolysiloxane compound primarily

utilized in the latex and carpet industries[1][2]. The information presented below is based on

studies of other well-documented coagulants.

Introduction to Coagulation for Heavy Metal
Removal
Coagulation-flocculation is a widely employed and effective physicochemical process for

removing heavy metals from industrial wastewater.[3] This process involves the destabilization

of colloidal particles and the subsequent aggregation of these particles into larger, settleable

flocs. The primary mechanisms for heavy metal removal through coagulation include

precipitation, adsorption onto the formed flocs, and sweep flocculation.[4][5][6] Commonly used

coagulants include inorganic metal salts such as ferric chloride (FeCl₃) and aluminum sulfate

(alum), as well as natural coagulants derived from plants and animals.[4][5][6][7]
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The effectiveness of heavy metal removal by coagulation is influenced by several key

parameters, including the type and dosage of the coagulant, the pH of the wastewater, the

initial concentration of heavy metals, and the presence of other substances.[4][8]

Data on Heavy Metal Removal using Various
Coagulants
The following tables summarize the performance of different coagulants in removing various

heavy metals from wastewater, as reported in several studies.

Table 1: Heavy Metal Removal Efficiency of Inorganic Coagulants
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Coagulan
t

Heavy
Metal

Initial
Concentr
ation
(mg/L)

Optimal
pH

Optimal
Dosage
(mg/L)

Removal
Efficiency
(%)

Referenc
e

Ferric

Chloride

Chromium

(Cr)

Not

Specified
-

40 (+ 0.5

mg/L

polymer)

>200%

enhancem

ent

[9]

Ferric

Chloride

Copper

(Cu)

Not

Specified
-

40 (+ 0.5

mg/L

polymer)

>200%

enhancem

ent

[9]

Ferric

Chloride
Lead (Pb)

Not

Specified
-

40 (+ 0.5

mg/L

polymer)

>475%

enhancem

ent

[9]

Ferric

Chloride
Nickel (Ni)

Not

Specified
-

40 (+ 0.5

mg/L

polymer)

>200%

enhancem

ent

[9]

Ferric

Chloride
Zinc (Zn)

Not

Specified
-

40 (+ 0.5

mg/L

polymer)

>200%

enhancem

ent

[9]

Ferric

Chloride
Lead (Pb) 7 8.1 - 8.9

150 (as

PACl)
up to 99 [10]

Alum Lead (Pb) 7 6.5 - 7.8 1200 up to 99 [10]

Ferric

Chloride
Zinc (Zn) 5.81 10 1000 ~70 [8]

Alum Zinc (Zn) 5.81 6.5 1400 ~80 [8]

Table 2: Heavy Metal Removal Efficiency of Natural Coagulants
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Coagulant Heavy Metal
Removal Efficiency
(%)

Reference

Moringa oleifera Chromium (Cr) ~99 [4]

Moringa oleifera Cadmium (Cd) ~91 [4]

Moringa oleifera Iron (Fe) ~99 [4]

Moringa oleifera Cobalt (Co) ~91 [4]

Moringa oleifera Copper (Cu) ~91 [4]

Moringa oleifera Manganese (Mn) ~91 [4]

Moringa oleifera Lead (Pb) ~91 [4]

Moringa oleifera Zinc (Zn) ~91 [4]

Opuntia ficus Iron (Fe) 90 [4]

Opuntia ficus Manganese (Mn) 90 [4]

Opuntia ficus Chromium (Cr) >60 [4]

Opuntia ficus Arsenic (As) >60 [4]

Tannin-based Iron (Fe) 92 [4]

Tannin-based Chromium (Cr) 68 [4]

Experimental Protocol: Jar Testing for Heavy Metal
Removal
The following is a generalized protocol for a jar test, a common laboratory procedure to

determine the optimal conditions (coagulant dosage and pH) for heavy metal removal from

wastewater.

3.1. Materials and Equipment

Jar testing apparatus with multiple paddles and beakers (typically 6)

Wastewater sample containing heavy metals
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Coagulant stock solution (e.g., 1% w/v)

pH meter

Acids (e.g., 0.1 M HCl) and bases (e.g., 0.1 M NaOH) for pH adjustment

Pipettes and graduated cylinders

Turbidimeter (optional, for turbidity measurement)

Analytical instrument for heavy metal concentration measurement (e.g., AAS, ICP-MS)

Syringes and filters (e.g., 0.45 µm)

3.2. Procedure

Sample Preparation: Fill each beaker of the jar tester with a known volume of the wastewater

sample (e.g., 500 mL).

pH Adjustment: Measure the initial pH of the wastewater. Adjust the pH of each beaker to the

desired levels using the acid or base solutions. It is recommended to test a range of pH

values to determine the optimum.

Coagulant Addition: While the paddles are rotating at a high speed (rapid mix, e.g., 100-150

rpm), add varying dosages of the coagulant stock solution to each beaker.[9] It is advisable

to have one beaker as a control with no coagulant added.

Rapid Mix: Continue the rapid mixing for a short period (e.g., 1-3 minutes) to ensure uniform

dispersion of the coagulant.[11]

Slow Mix (Flocculation): Reduce the paddle speed to a slow mix (e.g., 20-40 rpm) for a

longer duration (e.g., 15-30 minutes).[7] This promotes the formation of larger flocs.

Sedimentation: Stop the mixing and allow the flocs to settle for a specified time (e.g., 30-60

minutes).

Supernatant Collection: Carefully withdraw a sample of the supernatant from each beaker

from a point below the surface and above the settled sludge.
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Analysis:

Measure the final pH and turbidity of the supernatant.

Filter the supernatant samples and analyze the dissolved heavy metal concentrations

using an appropriate analytical technique.

Data Evaluation: Calculate the percentage of heavy metal removal for each condition to

determine the optimal coagulant dosage and pH.

Visualizations
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Caption: Experimental workflow for determining optimal coagulation conditions.
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Caption: Mechanisms of heavy metal removal by coagulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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